Cas no 1261881-30-4 (2-Methyl-3-nitromandelic acid)

• Product Name: 2-Methyl-3-nitromandelic acid
• CAS No: 1261881-30-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5008889
• Update Time: 2025-06-08

2-Methyl-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitromandelic acid

• Inchi： 1S/C9H9NO5/c1-5-6(8(11)9(12)13)3-2-4-7(5)10(14)15/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： JRYFQHAWGOSSBI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 103

Additional information on 2-Methyl-3-nitromandelic acid

Introduction to 2-Methyl-3-nitromandelic Acid (CAS No. 1261881-30-4)

2-Methyl-3-nitromandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261881-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and carboxylic acid functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a methyl group and a nitro substituent at specific positions on the benzene ring imparts distinct chemical reactivity, making it a versatile building block for further chemical modifications.

The nitro group in 2-methyl-3-nitromandelic acid is a key feature that influences its reactivity and potential applications. Nitro compounds are well-documented for their role in organic synthesis, often serving as precursors in the preparation of amine derivatives through reduction reactions. This property is particularly relevant in drug development, where transition from nitro to amine functionalities can lead to the formation of bioactive molecules with enhanced pharmacological properties. The methyl group, positioned ortho to the nitro group, further modulates the electronic environment of the aromatic ring, influencing both electrophilic and nucleophilic substitution reactions.

2-Methyl-3-nitromandelic acid has been explored in several cutting-edge research studies, particularly in the domain of medicinal chemistry. Recent advancements in drug discovery have highlighted its potential as a precursor for developing novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and antimicrobial properties. The structural motif of 2-methyl-3-nitromandelic acid allows for facile functionalization at multiple sites, enabling the creation of complex molecular architectures with tailored biological activities.

In one notable study published in a leading pharmaceutical journal, 2-methyl-3-nitromandelic acid was employed as an intermediate in the synthesis of substituted benzene derivatives known for their immunomodulatory effects. The study demonstrated that modifications at the nitro and carboxylic acid positions could significantly alter the pharmacokinetic profiles of the resulting compounds. This underscores the importance of 2-methyl-3-nitromandelic acid as a scaffold for designing molecules with optimized therapeutic efficacy.

The carboxylic acid group in 2-methyl-3-nitromandelic acid provides another avenue for chemical modification, allowing for esterification or amidation reactions that can enhance solubility or bioavailability. Such modifications are critical in pharmaceutical development, where drug formulation often requires balancing efficacy with pharmacokinetic properties. Additionally, the nitro group can be selectively reduced to an amine, which can then be further functionalized to introduce other pharmacophoric elements.

Recent research has also explored the role of 2-methyl-3-nitromandelic acid in developing novel catalysts and ligands for asymmetric synthesis. The unique electronic properties conferred by its substituents make it an attractive candidate for designing chiral auxiliaries or catalysts that can facilitate enantioselective transformations. Such advancements are pivotal in producing enantiomerically pure drugs, which are often required to achieve desired therapeutic outcomes while minimizing adverse effects.

The synthetic utility of 2-methyl-3-nitromandelic acid extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and dyes due to its conjugated system and electron-withdrawing nitro group. These properties enable efficient charge transport and luminescence characteristics, making it relevant for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 2-methyl-3-nitromandelic acid (CAS No. 1261881-30-4) represents a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features—comprising a methyl group and a nitro substituent—make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new methodologies for functionalizing this compound, its significance in drug discovery and industrial applications is expected to grow further.